Cas no 208338-49-2 (5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene)

• Product Name: 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene
• CAS No: 208338-49-2
• MF: C₂₁H₂₇F₅O
• MW: 390.430504083633
• CID: 1396319
• PubChem ID: 15430973
• Update Time: 2025-06-08

5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene
• benzene, <wbr>
• LogP
• QDQBCDLRUZIZSB-BIAGXBKMSA-N
• (trans,trans)-5-{(4'-Ethyl[1,1'-bicyclohexyl]-4-yl)-difluormethoxy}-1,2,3-trifluorbenzene
• 208338-49-2
• DTXSID801121867
• SCHEMBL14421637
• (1r,1's,4r,4'r)-4-[difluoro(3,4,5-trifluorophenoxy)methyl]-4'-ethyl-1,1'-bi(cyclohexane)
• Rel-(1r,1'r,4R,4'R)-4-(difluoro(3,4,5-trifluorophenoxy)methyl)-4'-ethyl-1,1'-bi(cyclohexane)
• E85296
• 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoromethoxy]-1,2,3-trifluorobenzene
• Benzene, 5-[[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]difluoromethoxy]-1,2,3-trifluoro-
• BS-48062
• 5-[[(trans,trans)-4a(2)-Ethyl[1,1a(2)-bicyclohexyl]-4-yl]difluoromethoxy]-1,2,3-trifluorobenzene

• Inchi： 1S/C21H27F5O/c1-2-13-3-5-14(6-4-13)15-7-9-16(10-8-15)21(25,26)27-17-11-18(22)20(24)19(23)12-17/h11-16H,2-10H2,1H3
• InChI Key： QDQBCDLRUZIZSB-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)C1CCC(CC)CC1)(OC1C=C(C(=C(C=1)F)F)F)F

Computed Properties

• Exact Mass: 390.19831
• Monoisotopic Mass: 390.19820629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.474
• PSA: 9.23

Additional information on 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene

Recent Advances in the Study of 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene (CAS: 208338-49-2)

The compound 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene (CAS: 208338-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure and cyclohexyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, providing new insights into its mechanism of action and potential uses in drug development.

One of the key areas of research has been the optimization of the synthetic route for 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The authors utilized a combination of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve the desired product with high efficiency. This advancement is expected to facilitate further pharmacological evaluations and scale-up production for clinical trials.

In terms of biological activity, recent investigations have explored the compound's interactions with specific molecular targets. Preliminary in vitro studies indicate that 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another notable development is the exploration of the compound's physicochemical properties, particularly its solubility and stability under various conditions. Researchers have employed advanced analytical techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the molecular structure and conformational dynamics of 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene. These studies have revealed that the compound's fluorinated moieties contribute to its high lipophilicity, which may influence its pharmacokinetic behavior and bioavailability.

Despite these promising findings, challenges remain in the development of 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, the recent studies on 5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene (CAS: 208338-49-2) highlight its potential as a novel therapeutic agent with unique chemical and biological properties. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development. The integration of multidisciplinary approaches will be crucial in translating these findings into clinically viable treatments.